![molecular formula C20H21N3O3S B11599606 3-amino-N-(3,5-dimethoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide](/img/structure/B11599606.png)
3-amino-N-(3,5-dimethoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
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Overview
Description
3-amino-N-(3,5-dimethoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide: is a complex organic compound with a fascinating structure. Let’s break it down:
3-Amino: Indicates the presence of an amino group (NH₂) at position 3.
N-(3,5-dimethoxyphenyl): Refers to a substituted phenyl group with two methoxy (OCH₃) groups at positions 3 and 5.
5,6,7,8-tetrahydrothieno[2,3-b]quinoline: Describes the fused ring system, combining a quinoline ring with a thieno ring (containing sulfur) in a tetrahydro form (reduced).
2-carboxamide: Indicates the presence of a carboxamide functional group (CONH₂) at position 2.
Preparation Methods
Synthetic Routes:: The synthesis of this compound involves several steps. One common approach is the Suzuki–Miyaura coupling , which allows the formation of carbon–carbon bonds. In this case, boron reagents play a crucial role . The specific synthetic route would depend on the desired substituents and functional groups.
Industrial Production:: While industrial-scale production methods may vary, researchers typically optimize the synthetic route for efficiency, yield, and cost-effectiveness.
Chemical Reactions Analysis
Reactions::
Oxidation: The compound may undergo oxidation reactions, potentially leading to the formation of new functional groups.
Reduction: Reduction processes can modify the compound, altering its properties.
Substitution: Substituents on the phenyl ring may be replaced by other groups.
Common Reagents and Conditions: Boron reagents (such as boronic acids or boronate esters) are often used in Suzuki–Miyaura couplings. Palladium catalysts facilitate these reactions.
Major Products:: The major products depend on the specific reaction conditions and substituents. Variations in the phenyl ring and the tetrahydrothienoquinoline core can lead to diverse derivatives.
Scientific Research Applications
Chemistry::
Building Blocks: Researchers use this compound as a building block for more complex molecules.
Drug Discovery: Its unique structure may inspire drug development efforts.
Biological Activity: Investigating its effects on biological systems (e.g., receptors, enzymes).
Medicinal Chemistry:
Materials Science: Its properties may find use in materials like polymers or catalysts.
Properties
Molecular Formula |
C20H21N3O3S |
---|---|
Molecular Weight |
383.5 g/mol |
IUPAC Name |
3-amino-N-(3,5-dimethoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide |
InChI |
InChI=1S/C20H21N3O3S/c1-25-13-8-12(9-14(10-13)26-2)22-19(24)18-17(21)15-7-11-5-3-4-6-16(11)23-20(15)27-18/h7-10H,3-6,21H2,1-2H3,(H,22,24) |
InChI Key |
CJLZDISCYVLCRD-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=CC(=C1)NC(=O)C2=C(C3=C(S2)N=C4CCCCC4=C3)N)OC |
Origin of Product |
United States |
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